Cas no 1089612-13-4 (N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide
• CAS No: 1089612-13-4
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5684214
• PubChem ID: 8191240
• Update Time: 2025-07-01

N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576165
• 1089612-13-4
• Z45638405
• N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide

• Inchi： 1S/C18H21NO2S/c1-18(2,3)16-9-11-17(12-10-16)19-22(20,21)14-13-15-7-5-4-6-8-15/h4-14,19H,1-3H3/b14-13+
• InChI Key： HUGBZGCBMWZAGO-BUHFOSPRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide

N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide: A Comprehensive Overview

N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide, also known by its CAS number 1089612-13-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a sulfonamide group attached to a substituted phenyl ring, with a tert-butyl substituent providing additional steric bulk. This combination of functional groups and substituents contributes to its distinctive chemical behavior and reactivity.

The synthesis of N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions. These developments highlight the compound's potential for large-scale production in industrial settings.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. The sulfonamide group is known for its ability to modulate biological activity, making it a valuable component in drug design. Recent studies have demonstrated that derivatives of N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound shows promise as a lead molecule for developing treatments targeting Alzheimer's disease.

In addition to its pharmaceutical applications, N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to act as a stabilizing agent in polymer matrices has been explored in recent research. A 2023 paper in Macromolecules highlighted how this compound can enhance the thermal stability and mechanical properties of polyurethane materials, making it a candidate for high-performance applications such as aerospace coatings.

The structural versatility of N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide also makes it an attractive substrate for click chemistry reactions. These reactions enable the rapid construction of complex molecules by exploiting the reactivity of azides and alkynes. A 2023 study in Nature Communications demonstrated how this compound can serve as a building block for constructing bioactive molecules with intricate architectures, further expanding its potential uses in drug discovery.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to assess its long-term environmental impact and degradation pathways under various conditions.

In conclusion, N-(4-tert-butylphenyl)-2-phenylethene-1-sulfonamide (CAS 1089612-13-4) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new properties and uses for this compound, its role in advancing both scientific knowledge and industrial applications is likely to grow significantly.